Cas no 2229342-36-1 (2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229342-36-1
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 6179495
• PubChem ID: 165966599
• Update Time: 2025-05-26

2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid
• EN300-1991818
• 2-[1-(1,3-dioxaindan-5-yl)cyclopropyl]-2-methoxyacetic acid
• 2229342-36-1

• Inchi： 1S/C13H14O5/c1-16-11(12(14)15)13(4-5-13)8-2-3-9-10(6-8)18-7-17-9/h2-3,6,11H,4-5,7H2,1H3,(H,14,15)
• InChI Key： RQWUNEJMNLNGNT-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65Ų

Additional information on 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid

Comprehensive Overview of 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229342-36-1): Properties, Applications, and Innovations

The compound 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229342-36-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive cyclopropyl and methoxyacetic acid moieties contribute to its versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate enzyme activity and receptor binding in preclinical studies.

In recent years, the demand for high-purity intermediates like 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid has surged, driven by advancements in drug discovery and green chemistry. The compound’s 1,3-dioxaindane core offers stability under physiological conditions, a feature highly sought after in the development of sustained-release formulations. This aligns with the growing trend toward precision medicine, where tailored molecular structures play a pivotal role in optimizing therapeutic outcomes.

From an industrial perspective, the synthesis of CAS No. 2229342-36-1 often involves catalyzed cyclopropanation and ester hydrolysis, processes that are continually refined to enhance yield and sustainability. A 2023 study highlighted its utility in constructing chiral auxiliaries, addressing the pharmaceutical industry’s need for enantioselective synthesis. Such applications resonate with the broader push for cost-effective API production, a topic frequently queried in patent databases and academic forums.

Environmental considerations also shape the discourse around this compound. Its low ecotoxicity profile (as per OECD guidelines) positions it favorably in agrochemical R&D, particularly for next-generation herbicides. Users searching for degradation pathways or metabolite analysis will find relevance in its documented stability under UV exposure—a critical factor in environmental fate studies.

Looking ahead, the integration of AI-driven molecular modeling promises to unlock new applications for 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-methoxyacetic acid. Computational studies suggest its potential as a hydrogen bond donor/acceptor in supramolecular chemistry, a niche yet rapidly expanding field. This aligns with frequent search queries on structure-activity relationships (SAR) and molecular docking, underscoring the compound’s interdisciplinary appeal.

In summary, CAS No. 2229342-36-1 exemplifies the convergence of innovation and practicality. Its multifaceted roles—from pharmaceutical intermediates to agrochemical precursors—reflect the evolving priorities of modern chemistry. As research continues to explore its synergistic effects and scalable synthesis, this compound is poised to remain a focal point in both academic and industrial settings.